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Compound of Interest

Compound Name: Drofenine

Cat. No.: B1670948

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides essential, immediate
safety and logistical information for Drofenine hydrochloride, including operational and
disposal plans, to foster a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Drofenine hydrochloride is classified as a toxic substance that is harmful if swallowed or
inhaled.[1] It is a moderate to severe irritant to the skin and eyes and may cause damage to
organs through prolonged or repeated exposure.[2] Furthermore, it is recognized as being toxic
to aquatic life with long-lasting effects.[1] Due to these hazards, strict adherence to PPE
protocols is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling Drofenine Hydrochloride
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Protection Type Recommended Equipment  Specification

NIOSH/MSHA-approved Required to prevent inhalation

Respiratory Protection )
respirator of dust or aerosols.[3]

o Essential to protect against
Safety goggles with side-

Eye Protection ) splashes and airborne
shields )
particles.[2]
Hand Protection Protective, impervious gloves To prevent skin contact.

To protect against skin

Skin and Body Protection Impervious clothing/lab coat
exposure.[2]

Operational Plans: Step-by-Step Handling
Procedures

Safe handling of Drofenine hydrochloride requires a systematic approach to minimize
exposure risk. The following workflow outlines the necessary steps for laboratory personnel.
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A logical workflow for the safe handling of Drofenine hydrochloride in a laboratory setting.
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Experimental Protocol: Preparation of a Drofenine Hydrochloride Stock Solution

A common procedure in a research setting is the preparation of stock solutions. Based on
solubility information, a stock solution of Drofenine hydrochloride can be prepared in DMSO.[4]

o Preparation: Ensure all handling is performed in a chemical fume hood. Assemble all
necessary PPE as detailed in Table 1.

» Weighing: Carefully weigh the desired amount of Drofenine hydrochloride powder using an
analytical balance. Minimize the creation of dust.

o Dissolution: Add the weighed Drofenine hydrochloride to a sterile, appropriate container.
Add the calculated volume of fresh DMSO to achieve the desired concentration (e.g., 71
mg/mL).[4]

» Mixing: Gently agitate the solution until the Drofenine hydrochloride is completely dissolved.

o Storage: Store the stock solution in a tightly sealed container at -20°C for short-term storage
(up to one month) or -80°C for long-term storage (up to six months).[2]

Disposal Plan

Proper disposal of Drofenine hydrochloride and any contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Guidance:
o Waste Segregation:

o Solid Waste: Collect any unused Drofenine hydrochloride powder, contaminated weighing
paper, and other solid materials in a designated, sealed, and clearly labeled hazardous
waste container.

o Liquid Waste: Dispose of Drofenine hydrochloride solutions in a designated hazardous
liquid waste container. Do not pour down the drain.

o Contaminated Labware: Decontaminate glassware by rinsing with an appropriate solvent
(e.g., ethanol or acetone), and collect the rinsate as hazardous liquid waste. Disposable
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labware that has come into contact with Drofenine hydrochloride should be placed in the
solid hazardous waste container.

o Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"
the full chemical name "Drofenine hydrochloride," and the associated hazards (e.g., "Toxic").

o Storage of Waste: Store hazardous waste in a designated, secure area away from
incompatible materials, pending collection by a certified hazardous waste disposal service.

» Disposal: Arrange for the disposal of all Drofenine hydrochloride waste through your
institution's Environmental Health and Safety (EHS) office or a licensed chemical waste
disposal company.[1] All disposal activities must be in accordance with local, state, and
federal regulations.[5]

Quantitative Data

Despite a comprehensive search of safety data sheets and toxicological databases, specific
guantitative data such as Occupational Exposure Limits (OELs) and detailed LD50/LC50
values for Drofenine hydrochloride are not readily available in the public domain. One safety
data sheet indicates "no data available" for occupational exposure limit values.[1] Another
notes that the product consists of ingredients of unknown acute toxicity.[5] Researchers should
therefore handle this compound with a high degree of caution, assuming a low exposure limit.

Table 2: Available Physical and Chemical Properties

Property

Value

Molecular Formula

C20H32CINO2

Molecular Weight 353.93 g/mol [6]
CAS Number 548-66-3[6]
Appearance Solid[2]

Solubility in DMSO

71 mg/mL (200.6 mM)[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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